Cas no 81269-18-3 (Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-)

• Product Name: Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-
• CAS No: 81269-18-3
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 733095
• PubChem ID: 269640
• Update Time: 2025-04-19

Benzenamine,4-[(chlorophenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-
• 4-[chloro(phenyl)methyl]sulfonylaniline
• 4-([Chloro(phenyl)methyl]sulfonyl)aniline #
• NSC111082
• NSC-111082
• 4-Aminophenyl-.alpha.-chlorobenzyl sulfone
• 81269-18-3
• WLWWOOJBMLDPLN-UHFFFAOYSA-N
• DTXSID10296699

• Inchi： 1S/C13H12ClNO2S/c14-13(10-4-2-1-3-5-10)18(16,17)12-8-6-11(15)7-9-12/h1-9,13H,15H2
• InChI Key： WLWWOOJBMLDPLN-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)S(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 281.0277275g/mol
• Monoisotopic Mass: 281.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines